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Compound of Interest

Compound Name: 2-(Hydroxymethyl)benzohydrazide

CAS No.: 51707-35-8

Cat. No.: B1296696

Get Quote

Physicochemical Characterization & Synthetic
Utility
Executive Summary
2-(Hydroxymethyl)benzohydrazide (CAS: 51707-35-8) is a metastable intermediate formed

by the hydrazinolysis of phthalide. In drug development, it serves as a versatile "open-chain"

scaffold for constructing fused heterocyclic systems (e.g., phthalazinones) and as a cleavable

linker in antibody-drug conjugates (ADCs).

Accurate characterization of this compound is challenging due to its propensity to undergo

dehydrative cyclization. The melting point (MP) is the primary indicator of synthetic success: a

sharp melt in the 136–137 °C range confirms the isolation of the pure open-chain hydrazide,

whereas higher melting points indicate contamination with or conversion to the cyclic 1(2H)-

phthalazinone.
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Attribute Detail

IUPAC Name 2-(Hydroxymethyl)benzohydrazide

Common Synonyms
2-Hydroxymethylbenzoic acid hydrazide; o-

Hydroxymethylbenzohydrazide

CAS Number
51707-35-8 (Note: distinct from Thidiazuron,

CAS 51707-55-2)

Molecular Formula C₈H₁₀N₂O₂

Molecular Weight 166.18 g/mol

SMILES O=C(NN)C1=CC=CC=C1CO

Structural Class ortho-Substituted Aryl Hydrazide

Physicochemical Properties: The Melting Point
Criticality
The melting point of 2-(Hydroxymethyl)benzohydrazide is not merely a physical constant but

a diagnostic tool for reaction monitoring.

Melting Point Data
Compound Form Melting Point (°C) Interpretation

Target: 2-

(Hydroxymethyl)benzohydrazid

e

136.0 – 137.0 °C

Pure Open-Chain

Intermediate. Indicates

successful ring opening of

phthalide without subsequent

cyclization [1].

Impurity A: 1(2H)-

Phthalazinone
183 – 184 °C

Cyclic Byproduct. Result of

thermodynamic equilibration

(loss of H₂O).

Impurity B: Phthalhydrazide > 340 °C

Oxidation/Anhydride Product.

Result of reaction with phthalic

anhydride, not phthalide.
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Technical Insight: If your sample melts above 140 °C or exhibits a broad range (e.g., 130–160

°C), the compound has likely undergone partial cyclization during drying or recrystallization.

Solubility Profile
High Solubility: DMSO, DMF, Methanol, Ethanol (warm).[1]

Moderate Solubility: Acetone, Ethyl Acetate.[1]

Low Solubility: Water (cold), Hexane, Diethyl Ether.

Synthesis & Reaction Engineering
The synthesis relies on the nucleophilic attack of hydrazine on the lactone ring of phthalide.

The key to isolating the target is kinetic control.

Reaction Pathway Diagram
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Figure 1: Reaction pathway demonstrating the kinetic isolation of the target versus the

thermodynamic cyclic product.

Optimized Experimental Protocol
Objective: Synthesize and isolate pure 2-(Hydroxymethyl)benzohydrazide (CAS 51707-35-

8).
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Reagents:

Phthalide (1.0 eq)[2]

Hydrazine Hydrate (3.0 eq, 64% or 80% solution)

Absolute Ethanol (Solvent)

Step-by-Step Methodology:

Dissolution: Dissolve 10.0 g of phthalide in 50 mL of absolute ethanol in a round-bottom

flask. Ensure complete dissolution; mild warming (30–40 °C) is permissible.

Nucleophilic Addition: Add hydrazine hydrate dropwise over 10 minutes while stirring.

Crucial: Maintain temperature below 50 °C to prevent premature cyclization.

Reaction: Stir the mixture at room temperature (20–25 °C) for 4–6 hours. A white precipitate

typically begins to form after 1 hour.

Monitoring: Check reaction progress via TLC (Ethyl Acetate:Hexane 3:1). The target spot will

be more polar (lower R_f) than phthalide.

Isolation: Cool the mixture to 0–4 °C in an ice bath for 30 minutes to maximize precipitation.

Filtration: Filter the white solid under vacuum. Wash the cake with cold ethanol (2 x 10 mL)

followed by cold diethyl ether (2 x 10 mL) to remove excess hydrazine.

Drying: Dry under high vacuum at room temperature. Do not use a hot oven (>60 °C), as this

will drive the dehydration reaction to form phthalazinone.

Yield Expectation: 80–90%. Target MP: 136.5 °C [1].

Analytical Characterization Workflow
To validate the identity of the synthesized compound, follow this logic flow.
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Isolated White Solid

Melting Point Test

FT-IR Spectroscopy

Range 135-138°C

FAIL: Cyclic Impurity

> 140°C
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Figure 2: Analytical decision tree for validating 2-(Hydroxymethyl)benzohydrazide.

Spectroscopic Signatures
¹H-NMR (DMSO-d₆):

δ 4.5–4.7 ppm (Singlet/Doublet, 2H): Characteristic benzylic methylene (-CH₂-OH). This

signal disappears upon cyclization.

δ 5.1–5.3 ppm (Triplet/Broad, 1H): Hydroxyl proton (-OH).

δ 9.0–9.5 ppm (Broad, 3H): Hydrazide protons (-CONHNH₂).

FT-IR (ATR):
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3300–3450 cm⁻¹: Broad O-H and N-H stretching (strong H-bonding).

1640–1660 cm⁻¹: Amide I carbonyl (C=O) stretch. Note: The cyclic phthalazinone shows a

C=N stretch and a different carbonyl environment.

Applications in Drug Discovery
Linker Chemistry: The hydroxymethyl group provides a handle for conjugation (e.g.,

esterification) while the hydrazide moiety can form hydrazones with ketone-bearing

payloads. This is utilized in pH-sensitive drug release systems.

Heterocyclic Scaffold: It serves as a precursor for 4-substituted phthalazines, which are

pharmacophores in PARP inhibitors (e.g., Olaparib analogs) and PDE inhibitors.

Peptide Purification: As described in patent literature, it acts as a cleavable linker for solid-

phase peptide synthesis, allowing release under mild oxidative or hydrolytic conditions [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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